Lithium iodide dihydrate

Specification

• CAS No.: 17023-25-5
• Molecular Formula: H4ILiO2
• Molecular Weight: 169.9 g/mol
• IUPAC Name: lithium;iodide;dihydrate
• Standard InChI: InChI=1S/HI.Li.2H2O/h1H;;2*1H2/q;+1;;/p-1
• Standard InChI Key: UPZGJLYTRBYTLM-UHFFFAOYSA-M
• Isomeric SMILES: [Li+].O.O.[I-]
• SMILES: [Li+].O.O.[I-]
• Canonical SMILES: [Li+].O.O.[I-]

Introduction

Fundamental Characteristics

Lithium iodide dihydrate is a crystalline substance containing lithium and iodide ions with two water molecules per formula unit. It follows the molecular formula LiI·2H₂O, placing it between the more hydrated lithium iodide trihydrate (LiI·3H₂O) and the less hydrated lithium iodide monohydrate (LiI·H₂O) in the hydration sequence. The compound represents an intermediate stage in the dehydration process of lithium iodide hydrates, formed when lithium iodide trihydrate loses one water molecule of crystallization.

The formation of lithium iodide dihydrate occurs at a specific temperature threshold, demonstrating the compound's existence within a defined set of conditions. As documented in chemical literature, when lithium iodide trihydrate is heated to 73°C, it transforms into lithium iodide dihydrate through the loss of one water molecule. This precise transition temperature highlights the compound's thermodynamic stability within this particular temperature range.

Physical Properties

Structural Characteristics

Lithium iodide dihydrate, like other lithium halide hydrates, likely exhibits a crystalline structure where water molecules are coordinated to lithium ions. The presence of two water molecules per formula unit affects its crystal packing, which differs from both the trihydrate and monohydrate forms. While specific crystallographic data for the dihydrate is limited in the available literature, the structure can be understood as an intermediate arrangement between the trihydrate and monohydrate configurations.

Appearance and Physical State

The physical appearance of lithium iodide dihydrate is expected to be similar to other lithium iodide hydrates - generally presenting as white to yellowish crystalline material. The yellowish coloration commonly observed in lithium iodide compounds results from oxidation when exposed to air, with elemental iodine being released. This characteristic necessitates careful handling and storage to maintain the compound's purity and desired hydration state.

Physical Constants

Based on known properties of related lithium iodide compounds, the following table presents estimated and known physical properties of lithium iodide dihydrate:

Property	Value	Notes
Molecular Formula	LiI·2H₂O	Two water molecules per formula unit
Molecular Weight	~169.86 g/mol	Calculated from LiI (133.85 g/mol) + 2H₂O
Appearance	White to yellowish crystalline solid	Subject to discoloration upon oxidation
Formation Temperature	73°C	From trihydrate losing one water molecule
Transition Temperature	80°C	Converts to monohydrate at this temperature
Density	~3.48 g/cm³	Comparable to other lithium iodide hydrates

The density value is estimated based on the reported density of lithium iodide hydrate (3.48 g/cm³) as noted in the product specifications. The exact density may vary slightly depending on the precise crystal structure of the dihydrate form.

Thermal Behavior

Dehydration Process

The thermal behavior of lithium iodide dihydrate is characterized by its position in the stepwise dehydration sequence of lithium iodide hydrates. This sequence demonstrates clear transition points for each hydration state:

• Lithium iodide trihydrate (LiI·3H₂O) loses one water molecule at 73°C, forming lithium iodide dihydrate (LiI·2H₂O)

• Lithium iodide dihydrate (LiI·2H₂O) loses a second water molecule at 80°C, forming lithium iodide monohydrate (LiI·H₂O)

• Lithium iodide monohydrate (LiI·H₂O) becomes anhydrous at 130°C, forming anhydrous lithium iodide (LiI)

This dehydration behavior indicates that lithium iodide dihydrate exists within a relatively narrow temperature range (73-80°C) under standard pressure conditions, which has implications for its preparation, isolation, and storage.

Thermal Stability

The thermal stability of lithium iodide dihydrate is limited by its tendency to convert to the monohydrate form at temperatures above 80°C. This thermodynamic instability at elevated temperatures means that careful temperature control is essential when working with this compound, particularly for applications where the dihydrate form is specifically required.

Chemical Properties

Reactivity

Like other lithium iodide compounds, the dihydrate form exhibits significant reactivity that must be considered in both research and industrial applications. Key aspects of its chemical behavior include:

• Hygroscopicity: Lithium iodide dihydrate, similar to other lithium halides, is expected to be hygroscopic, though this property is moderated by its existing hydration state.

• Oxidation susceptibility: The compound is readily oxidized in air, which leads to the release of elemental iodine and subsequent discoloration of the crystals. This oxidation sensitivity necessitates storage under inert conditions to maintain purity.

• Reactivity with organic compounds: As a lithium halide, the dihydrate likely participates in various organic reactions, potentially serving as a source of iodide ions for nucleophilic substitution and other transformations.

Preparation Methods

From Lithium Iodide Trihydrate

The most direct method for obtaining lithium iodide dihydrate involves the controlled partial dehydration of lithium iodide trihydrate. This process requires precise temperature control, maintaining the system at approximately 73°C to remove exactly one water molecule from the trihydrate structure. The challenge in this approach lies in preventing further dehydration to the monohydrate form, which occurs at only slightly higher temperatures (80°C).

From Basic Lithium Compounds

The preparation of lithium iodide hydrates generally begins with the reaction of basic lithium compounds with hydroiodic acid:

• Reaction of lithium hydroxide monohydrate with hydroiodic acid:
  LiOH·H₂O + HI → LiI + 2H₂O

• Reaction of lithium carbonate with hydroiodic acid:
  Li₂CO₃ + 2HI → 2LiI + CO₂ + H₂O

Following these reactions, the solution is typically evaporated under controlled conditions to obtain the desired hydrate form. For the dihydrate specifically, careful control of temperature and humidity during evaporation would be necessary to achieve and maintain the correct hydration state.